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Compound of Interest

Compound Name: 2-(4-Ethylphenoxy)acetamide

CAS No.: 303796-43-2

Cat. No.: B7797119

Get Quote

Part 1: Executive Safety Summary
Immediate Action Required: Treat 2-(4-Ethylphenoxy)acetamide as a Hazardous Organic

Waste. Do not dispose of via sanitary sewer systems or municipal trash.

As a research chemical often used in drug development scaffolds, this compound combines the

stability of an amide linkage with the lipophilicity of an ethyl-substituted phenoxy group. This

structural durability renders it resistant to standard hydrolysis, necessitating high-temperature

incineration as the only validated disposal method to prevent environmental persistence.

Core Hazard Profile (Derived from Structure-Activity
Relationships)

Primary Risks: Skin/Eye Irritation (Category 2), Potential Carcinogenicity (Acetamide moiety),

and Aquatic Toxicity (Phenoxy moiety).[1]

Disposal Path: Segregated Organic Waste (Non-Halogenated unless mixed).
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RCRA Status: Not P- or U-listed specifically; classify by characteristic (toxicity/ignitability) or

as "Non-Regulated Hazardous Waste" pending TCLP analysis.

Part 2: Technical Specifications & Hazard
Identification
To ensure proper segregation, compare your specific lot analysis with the reference data below.

Table 1: Physicochemical Properties & Safety Data
Property Specification / Value Operational Impact

Chemical Structure Amide + Phenoxy Ether
Stable; requires thermal

destruction.[1]

Physical State Solid (Crystalline Powder)
Dust generation risk during

transfer.[1]

Solubility
Low in water; Soluble in

DMSO/MeOH

Rinse glassware with organic

solvent, not water.

GHS Classification
Irritant (H315, H319), Carc. 2

(Suspected)

Requires double-gloving and

respiratory protection.[1]

Flash Point >100°C (Estimated)
Low flammability risk, but

combustible.

Incompatibilities
Strong Oxidizers, Strong

Acids/Bases

Do not mix with Nitric Acid or

Peroxides in waste streams.

Expert Insight: The acetamide functional group is robust. Chemical neutralization (hydrolysis) in

the lab is discouraged because it requires harsh reflux conditions that increase accident risk

without guaranteeing complete destruction. Incineration is the only self-validating disposal

method.[1]
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Part 3: Waste Segregation & Disposal Protocols
Workflow 1: Solid Waste Disposal
Applicability: Pure substance, contaminated weighing boats, gloves, and dry spill cleanup

materials.

Containment: Place solid waste in a clear, wide-mouth HDPE jar.

Labeling: Affix a hazardous waste tag.

Constituents: "2-(4-Ethylphenoxy)acetamide, solid debris."[1]

Hazard Checkbox: Toxic, Irritant.[2][3]

Segregation: Do not mix with sharps or biological waste.

Final Disposal: Transfer to EHS for Fuel Blending/Incineration.

Workflow 2: Liquid Waste Disposal
Applicability: Mother liquors, reaction mixtures, and rinsates (DMSO, Methanol, Ethyl Acetate).

Solvent Compatibility: Ensure the primary solvent is compatible with the "Non-Halogenated

Organic" stream.

If dissolved in DCM/Chloroform: Segregate into Halogenated Waste.

If dissolved in Acetone/Methanol: Segregate into Non-Halogenated Waste.

pH Check: Ensure waste stream pH is between 5–9 to prevent container degradation.

Container: Use a safety can or solvent carboy with a flame arrestor.

Visualizing the Decision Matrix
The following logic flow ensures you select the correct waste stream, preventing dangerous

cross-contamination.
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Waste Generation:
2-(4-Ethylphenoxy)acetamide

Physical State?

Solid / Debris

Powder/Wipes

Liquid Solution

Reaction Mix

Bin: Hazardous Solid
(Incineration) Solvent Type?

Halogenated
(DCM, Chloroform)

Contains >1% Halogens

Non-Halogenated
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(Fuel Blending)
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Figure 1: Waste Segregation Logic Flow. Follow this path to determine the correct waste

carboy or bin.

Part 4: Spill Response Protocol (Emergency
Operations)
In the event of a spill, immediate containment prevents migration into laboratory infrastructure.
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PPE Requirements: Nitrile gloves (double layer recommended), safety goggles, lab coat, and

N95 respirator (if powder is aerosolized).

Step-by-Step Cleanup[1][4]
Isolate: Demarcate the area. If >50g is spilled, evacuate the lab.

Contain (Solids):

Cover powder with a damp paper towel (moistened with water) to prevent dust generation.

Scoop material into a waste jar.

Contain (Liquids):

Surround the spill with absorbent boom or vermiculite.[3]

Absorb from the outside in.

Decontaminate:

Wash the surface with a soap/water solution.[2][4][5][6]

Scientific Rationale: The acetamide moiety is polar enough to be mobilized by surfactants,

while the ethylphenoxy group requires physical scrubbing.

Disposal: All cleanup materials (towels, absorbents, gloves) must be treated as Solid

Hazardous Waste (see Workflow 1).

Part 5: Regulatory Compliance & Transport
US EPA (RCRA) Considerations
While 2-(4-Ethylphenoxy)acetamide is not explicitly listed on the P-list or U-list, it falls under

the "Generator Knowledge" rule (40 CFR 262.11).[1]

Determination: If the waste exhibits toxicity (e.g., via TCLP for related contaminants) or is

mixed with ignitable solvents, it carries those respective codes (D001, D003).
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Best Practice: Label as "Hazardous Waste - Toxic/Irritant" to ensure the disposal facility

utilizes incineration rather than landfilling.

Transport
DOT Shipping Name: Environmentally hazardous substance, solid, n.o.s. (if pure).

UN Number: UN3077 (for solids) or UN3082 (for liquids).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7797119/docs#comprehensive-disposal-handling-
guide-2-4-ethylphenoxy-acetamide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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